3-(2,5-dioxopyrrolidin-1-yl)-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(2-methylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C19H15N3O3S2/c1-26-19-21-14-6-5-12(10-15(14)27-19)20-18(25)11-3-2-4-13(9-11)22-16(23)7-8-17(22)24/h2-6,9-10H,7-8H2,1H3,(H,20,25)
• InChI Key: SOKZWIYVUDXQBE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O
• Molecular Formula: C19H15N3O3S2
• Molecular Weight: 397.5 g/mol
• CAS No.: 361479-46-1

Description

3-(2,5-dioxopyrrolidin-1-yl)-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide is a useful research compound. Its molecular formula is C19H15N3O3S2 and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Inhibitory Properties

Compounds with structures similar to 3-(2,5-dioxopyrrolidin-1-yl)-N-(2-(methylthio)benzo[d]thiazol-6-yl)benzamide have been evaluated for their anticancer properties. For instance, studies have demonstrated that benzamide derivatives can exhibit promising anticancer activity, with some compounds showing significant in vitro effectiveness against various human cancer cell lines such as melanoma, leukemia, cervical cancer, and breast cancer (Tiwari et al., 2017). This suggests the potential of this compound in cancer research, especially in the development of new therapeutic agents.

Gelation Behavior and Material Science

Benzamide derivatives have also been explored for their physical properties, such as gelation behavior, which is critical in material science for creating new materials with specific characteristics. The role of methyl functionality and non-covalent interactions in gelation/non-gelation behavior has been investigated, highlighting the importance of structural modifications in altering physical properties (Yadav & Ballabh, 2020). This area of research could be relevant for this compound in the development of novel materials with specialized applications.